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Compound of Interest

Compound Name:
Methyl 3-(4-

hydroxyphenyl)propionate

Cat. No.: B556705 Get Quote

Technical Guide: Methyl 3-(4-
hydroxyphenyl)propionate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-(4-
hydroxyphenyl)propionate, a key chemical intermediate. It includes detailed information on

its chemical identity, physical properties, and a representative synthetic protocol.

Chemical Identity and Molecular Structure
Methyl 3-(4-hydroxyphenyl)propionate is a methyl ester derived from the formal

condensation of the carboxy group of phloretic acid with methanol.[1][2] It is recognized for its

role as a useful synthetic intermediate in various chemical processes.[3]

CAS Number: 5597-50-2[3][4][5][6]

Molecular Structure: The molecule consists of a benzene ring substituted with a hydroxyl group

at position 4 and a 3-(methoxycarbonyl)ethyl group at position 1.

Structural Representations:

Molecular Formula: C₁₀H₁₂O₃[1][2][3]
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SMILES: COC(=O)CCC1=CC=C(C=C1)O[3][6]

InChI Key: XRAMJHXWXCMGJM-UHFFFAOYSA-N[3][5]

Physicochemical Data
A summary of the key physicochemical properties of Methyl 3-(4-hydroxyphenyl)propionate
is presented in the table below for easy reference and comparison.

Property Value Source(s)

Molecular Weight 180.20 g/mol [2][3][5][6]

Appearance
White to light yellow powder or

low melting mass
[1]

Melting Point 39-41 °C [3][5]

Boiling Point 108 °C at 11 mmHg [3][5]

Flash Point >113 °C [3]

Solubility
Soluble in chloroform and

methanol
[3]

Purity ≥97% [5]

Experimental Protocol: Synthesis
A common method for the synthesis of Methyl 3-(4-hydroxyphenyl)propionate is the catalytic

hydrogenation of methyl (E)-3-(4-hydroxyphenyl)acrylate.

Objective: To produce Methyl 3-(4-hydroxyphenyl)propionate from methyl (E)-3-(4-

hydroxyphenyl)acrylate.

Materials:

Methyl (E)-3-(4-hydroxyphenyl)acrylate

Ethanol
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Palladium on carbon (Pd/C) catalyst

Hydrogen gas (H₂)

Diatomaceous earth

Procedure:

A solution of methyl (E)-3-(4-hydroxyphenyl)acrylate (1.0 g, 5.6 mmol) is prepared in ethanol

(20 mL).[1][7]

To this solution, Pd/C (0.1 g) is added.[1][7]

The reaction mixture is stirred vigorously at room temperature under a hydrogen atmosphere

(1 bar) for 21 hours.[1][7]

Upon completion of the reaction, the suspension is filtered through a pad of diatomaceous

earth to remove the catalyst.[1][7]

The filtrate is then evaporated to dryness under vacuum to yield the oily product, Methyl 3-
(4-hydroxyphenyl)propionate.[1][7]

Confirmation: The structure of the resulting product can be confirmed by ¹H NMR spectroscopy.

The expected signals are: δ 7.07 (d, 2H), 6.76 (d, 2H), 4.72 (br s, 1H), 3.67 (s, 3H), 2.88 (t,

2H), 2.60 (t, 2H) in CDCl₃.[1][7]

Visualized Workflow: Synthesis of Methyl 3-(4-
hydroxyphenyl)propionate
The following diagram illustrates the synthetic pathway described in the experimental protocol.

Methyl (E)-3-(4-hydroxyphenyl)acrylate
in Ethanol Pd/C, H₂ (1 bar) Methyl 3-(4-hydroxyphenyl)propionate

Click to download full resolution via product page

Caption: Synthetic pathway for Methyl 3-(4-hydroxyphenyl)propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

